Cas no 1009554-30-6 (2-((6,7-Dimethoxyquinazolin-4-yl)amino)propanoic acid)

• Product Name: 2-((6,7-Dimethoxyquinazolin-4-yl)amino)propanoic acid
• CAS No: 1009554-30-6
• MF: C₁₃H₁₅N₃O₄
• MW: 277.275902986526
• CID: 4914273
• Update Time: 2025-06-14

2-((6,7-Dimethoxyquinazolin-4-yl)amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-((6,7-Dimethoxyquinazolin-4-yl)amino)propanoic acid
• 2-[(6,7-dimethoxyquinazolin-4-yl)amino]propanoic acid
• 2-(6,7-Dimethoxy-quinazolin-4-ylamino)-propionic acid

• Inchi： 1S/C13H15N3O4/c1-7(13(17)18)16-12-8-4-10(19-2)11(20-3)5-9(8)14-6-15-12/h4-7H,1-3H3,(H,17,18)(H,14,15,16)
• InChI Key： WTZZYVPNXYUPIO-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=C(C=1)C(=NC=N2)NC(C(=O)O)C)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 1.8
• Topological Polar Surface Area: 93.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-((6,7-Dimethoxyquinazolin-4-yl)amino)propanoic acid

Comprehensive Overview of 2-((6,7-Dimethoxyquinazolin-4-yl)amino)propanoic acid (CAS No. 1009554-30-6)

2-((6,7-Dimethoxyquinazolin-4-yl)amino)propanoic acid (CAS No. 1009554-30-6) is a specialized quinazoline derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique quinazoline core and amino acid side chain, is widely studied for its potential applications in drug discovery, particularly in the development of kinase inhibitors. Researchers are increasingly interested in its structure-activity relationship (SAR), which makes it a valuable candidate for targeting specific enzymatic pathways.

The molecular structure of 2-((6,7-Dimethoxyquinazolin-4-yl)amino)propanoic acid features a dimethoxy-substituted quinazoline scaffold, which is known for its role in modulating protein interactions. This structural motif is frequently explored in the design of small-molecule therapeutics, especially for conditions like cancer and inflammatory diseases. The compound’s propanoic acid moiety further enhances its solubility and bioavailability, making it a promising lead compound in medicinal chemistry.

Recent trends in scientific literature highlight the growing demand for quinazoline-based compounds due to their versatility in drug development. Searches for terms like "quinazoline kinase inhibitors" and "amino acid-functionalized heterocycles" have surged, reflecting the compound’s relevance in modern research. Additionally, the rise of precision medicine and targeted therapy has spurred interest in molecules like CAS No. 1009554-30-6, which can be tailored for specific biological targets.

From a synthetic perspective, 2-((6,7-Dimethoxyquinazolin-4-yl)amino)propanoic acid is typically synthesized through multi-step organic reactions, including nucleophilic substitution and amide coupling. Its purity and stability are critical for reproducible research outcomes, prompting laboratories to adopt advanced analytical techniques such as HPLC and mass spectrometry for characterization. These methods ensure the compound meets the stringent requirements of preclinical studies.

Beyond its pharmaceutical potential, CAS No. 1009554-30-6 is also investigated for its biochemical properties, such as binding affinity and selectivity. Researchers frequently query "quinazoline derivatives in cancer research" or "small-molecule modulators of enzymatic activity", underscoring the compound’s interdisciplinary appeal. Its ability to interact with ATP-binding sites in kinases makes it a focal point for studies on signal transduction inhibition.

In conclusion, 2-((6,7-Dimethoxyquinazolin-4-yl)amino)propanoic acid represents a compelling example of how heterocyclic chemistry drives innovation in drug discovery. With its well-defined pharmacophore and adaptability to structural modifications, this compound continues to inspire advancements in therapeutic agent design. As the scientific community delves deeper into personalized medicine, compounds like CAS No. 1009554-30-6 will remain at the forefront of cutting-edge research.